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Compound of Interest

Compound Name: AM095 free acid

Cat. No.: B560070 Get Quote

AM095 Free Acid: Technical Support & Storage
Guide
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the storage and handling of AM095 free acid to prevent

degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What is AM095 free acid and what are its recommended storage conditions?

AM095 free acid (CAS No. 1228690-36-5) is a potent and selective lysophosphatidic acid

receptor 1 (LPA1) antagonist.[1][2][3][4] To ensure its stability, it should be stored under specific

conditions depending on its physical state.

Table 1: Recommended Storage Conditions for AM095 Free Acid
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Form
Storage
Temperature

Recommended
Duration

Supplier
Recommendations

Solid (Powder) -20°C 2 to 3 years

Store in a tightly

sealed container,

protected from light

and moisture.[1][2][3]

In DMSO Solution -80°C 6 months to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1][4][5]

In DMSO Solution -20°C 1 month
For short-term storage

only.[2][5]

Q2: What are the primary factors that can cause AM095 free acid to degrade?

While specific degradation pathways for AM095 are not extensively published, compounds with

similar functional groups (carboxylic acid, carbamate, oxazole ring) are susceptible to several

degradation mechanisms:

Hydrolysis: The carbamate and oxazole functionalities may be susceptible to cleavage in the

presence of water, especially under acidic or basic conditions.[6]

Oxidation: The molecule may be sensitive to oxidative stress, a common degradation

pathway for complex organic molecules.[6][7] Storing under an inert atmosphere like argon

or nitrogen can mitigate this.

Photodegradation (Photolysis): Exposure to UV or high-intensity visible light can provide the

energy to break chemical bonds, leading to degradation.[7][8]

Temperature: Elevated temperatures accelerate all chemical reactions, including

degradation.[8] Storing at low temperatures (-20°C or -80°C) is crucial to slow these

processes.

Q3: What are the visible signs of compound degradation?

Degradation may not always be visible. However, you should be concerned if you observe:
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Color Change: A change from a white or off-white powder to yellow or brown.

Insolubility: Difficulty dissolving the compound in a solvent (like DMSO) in which it was

previously soluble.[2][3]

Inconsistent Experimental Results: A loss of potency or unexpected results in biological

assays is a strong indicator of degradation.

Q4: How should I prepare AM095 free acid solutions for long-term storage?

For long-term storage, dissolve AM095 free acid in high-purity, anhydrous DMSO.[9] Prepare a

concentrated stock solution, then create single-use aliquots in appropriate vials (e.g., low-

binding polypropylene or amber glass) to minimize freeze-thaw cycles, which can accelerate

degradation.[4]

Troubleshooting Guide
Problem: Decreased potency or inconsistent results in my assay.

This is a common sign of compound degradation. Use the following workflow to troubleshoot

the issue.
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Caption: Troubleshooting workflow for suspected compound degradation.
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Experimental Protocols
To proactively understand the stability of AM095 free acid, a forced degradation study can be

performed. This involves intentionally exposing the compound to harsh conditions to identify

potential degradants and establish stable analytical methods.[6][8][10]

Protocol 1: Forced Degradation Study

Objective: To identify the degradation pathways of AM095 free acid under various stress

conditions.

Methodology:

Preparation: Prepare solutions of AM095 free acid (~1 mg/mL) in a suitable solvent system

(e.g., Acetonitrile:Water 1:1).

Stress Conditions: Expose the solutions to the following conditions. The goal is to achieve 5-

20% degradation of the parent compound.[11][12]

Acid Hydrolysis: Add 0.1 M HCl, incubate at 60°C for 24-48 hours.

Base Hydrolysis: Add 0.1 M NaOH, incubate at 60°C for 24-48 hours.

Oxidation: Add 3% H₂O₂, store at room temperature, protected from light, for 24-48 hours.

[6][11]

Thermal Stress: Incubate solution at 70°C, protected from light, for 7 days.

Photolytic Stress: Expose solution to a photostability chamber (ICH Q1B guidelines) for a

defined period.

Neutralization: Before analysis, neutralize the acidic and basic samples.

Analysis: Analyze all samples, including an unstressed control, by a stability-indicating

HPLC-UV/MS method.

Evaluation: Compare the chromatograms of stressed samples to the control. Identify and

quantify the degradation products.
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Table 2: Example Data from Forced Degradation Study

Stress Condition
% AM095
Remaining

Major Degradant
Peak (RT, min)

Notes

Control (T=0) 100% - -

0.1 M HCl, 60°C 85.2% 4.2 min
Significant

degradation observed.

0.1 M NaOH, 60°C 78.9% 3.8 min
Most significant

degradation.

3% H₂O₂, RT 92.5% 5.1 min
Moderate oxidative

degradation.

70°C Thermal 96.8% -
Relatively stable to

heat in solution.

Photolytic 94.1% 6.5 min
Moderate light

sensitivity.

Note: Data is illustrative and will vary based on exact experimental conditions.

Storage Workflow and Logic
Proper handling from the moment the compound is received is critical for long-term stability.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive AM095 Solid

Store immediately at -20°C
in a desiccated, dark environment

Need to use?

Prepare Stock Solution
(Anhydrous DMSO, inert atmosphere)

Yes

Create single-use aliquots
in amber, tightly sealed vials

Store aliquots at -80°C

Use one aliquot for experiment
(Avoid freeze-thaw of stock)

Stable Compound for Assay

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing AM095 free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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